Cas no 312604-34-5 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide
• CAS No: 312604-34-5
• MF: C₁₉H₁₂F₂N₂O₂S
• MW: 370.372590065002
• CID: 6074359
• PubChem ID: 1548068
• Update Time: 2025-10-30

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-3-methoxy-2-naphthamide
• AKOS024610870
• F1813-1275
• 312604-34-5
• Oprea1_222235

• Inchi： 1S/C19H12F2N2O2S/c1-25-15-7-11-5-3-2-4-10(11)6-13(15)18(24)23-19-22-17-14(21)8-12(20)9-16(17)26-19/h2-9H,1H3,(H,22,23,24)
• InChI Key： ZMXBAAMFGXLQSZ-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC(OC)=C1C(NC1=NC2=C(F)C=C(F)C=C2S1)=O

Computed Properties

• Exact Mass: 370.05875513g/mol
• Monoisotopic Mass: 370.05875513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 79.5Ų

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide

N-(4,6-Difluoro-1,3-Benzothiazol-2-Yl)-3-Methoxynaphthalene-2-Carboxamide: A Comprehensive Overview

The compound N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide (CAS No. 312604-34-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a benzothiazole ring system and a naphthalene moiety. The presence of fluorine atoms at the 4 and 6 positions of the benzothiazole ring introduces unique electronic properties, while the methoxy group on the naphthalene ring adds further functional complexity. These structural features make this compound a subject of interest in fields such as pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery. The benzothiazole moiety is known for its ability to act as a bioisostere for other heterocyclic systems, making it a valuable component in the design of bioactive molecules. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that benzothiazole-containing compounds exhibit potent anti-inflammatory and anticancer activities. In the case of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide, the fluorine atoms enhance the molecule's lipophilicity and stability, which are critical properties for drug candidates.

The naphthalene moiety in this compound further enhances its versatility. Naphthalene derivatives are widely used in the development of fluorescent sensors and optoelectronic materials due to their aromaticity and conjugation capabilities. A study in *Chemical Communications* reported that naphthalene-based compounds can serve as efficient π-conjugated systems for light-harvesting applications. The integration of a carboxamide group in this compound adds hydrogen bonding capabilities, which can be exploited for designing supramolecular assemblies or as linkers in polymer chemistry.

From a synthetic perspective, the construction of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide involves a series of advanced organic reactions. The synthesis typically begins with the preparation of the benzothiazole core through condensation reactions involving thioamides and aromatic aldehydes. The fluorination step is achieved via electrophilic substitution using fluorine sources like HF or F₂. The naphthalene moiety is introduced through coupling reactions or Friedel-Crafts alkylation, depending on the desired regiochemistry. Finally, the carboxamide group is installed using standard amide bond formation techniques such as Curtius or Hofmann rearrangements.

The application potential of this compound extends beyond traditional pharmaceuticals. Recent advancements in materials science have explored the use of heterocyclic aromatic compounds like this one in organic electronics. For example, researchers at Stanford University have demonstrated that benzothiazole-containing polymers exhibit excellent charge transport properties suitable for organic field-effect transistors (OFETs). The presence of electron-withdrawing groups like fluorine atoms and methoxy groups can fine-tune the electronic properties of such materials, making them ideal for high-performance electronic devices.

In conclusion, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide (CAS No. 312604-34-5) represents a prime example of how complex molecular architectures can be harnessed for diverse scientific and technological applications. Its unique combination of functional groups and structural motifs positions it as a promising candidate for future innovations in drug discovery and materials science.